5-(5-Methylthiophen-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

• Molecular Formula: C8H7N3O2S
• Molecular Weight: 209.23 g/mol
• IUPAC Name: 5-(5-methylthiophen-2-yl)-2H-triazole-4-carboxylic acid
• InChI: InChI=1S/C8H7N3O2S/c1-4-2-3-5(14-4)6-7(8(12)13)10-11-9-6/h2-3H,1H3,(H,12,13)(H,9,10,11)
• InChI Key: GXUSBQBHVSQJDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C2=NNN=C2C(=O)O

Description

5-(5-Methylthiophen-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 2090086-18-1, C₈H₇N₃O₂S, MW: 209.23) is a heterocyclic compound featuring a 1,2,3-triazole core substituted with a carboxylic acid group at position 4 and a 5-methylthiophen-2-yl moiety at position 3. This article provides a detailed comparison with structurally similar 1,2,3-triazole-4-carboxylic acid derivatives, emphasizing substituent effects, physicochemical properties, synthesis pathways, and biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(5-Methylthiophen-2-yl)-1H-1,2,3-triazole-4-carboxylic acid typically involves the cycloaddition reaction between an azide and an alkyne, known as the Huisgen 1,3-dipolar cycloaddition. This reaction is often catalyzed by copper (Cu(I)) to form the triazole ring. The thiophene derivative can be introduced through a coupling reaction with the appropriate boronic acid derivative.

Industrial Production Methods

Industrial production methods for this compound would likely involve large-scale cycloaddition reactions under controlled conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

5-(5-Methylthiophen-2-yl)-1H-1,2,3-triazole-4-carboxylic acid can undergo various types of chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The triazole ring can be reduced under specific conditions.

Substitution: Electrophilic substitution reactions can occur on the thiophene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) can be used.

Substitution: Electrophilic reagents like bromine (Br₂) or chlorinating agents can be employed.

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Reduced triazole derivatives.

Substitution: Halogenated thiophene derivatives.

Scientific Research Applications

5-(5-Methylthiophen-2-yl)-1H-1,2,3-triazole-4-carboxylic acid has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an antimicrobial and anticancer agent.

Medicine: Explored for its therapeutic properties, including anti-inflammatory and anti-viral activities.

Industry: Utilized in the development of advanced materials, such as conductive polymers and organic semiconductors.

Mechanism of Action

The mechanism of action of 5-(5-Methylthiophen-2-yl)-1H-1,2,3-triazole-4-carboxylic acid involves its interaction with specific molecular targets and pathways:

Molecular Targets: Enzymes, receptors, and nucleic acids.

Pathways Involved: Inhibition of enzyme activity, modulation of receptor function, and interference with nucleic acid synthesis.

Comparison with Similar Compounds

Key Structural Features

The following table summarizes critical structural differences between the target compound and analogs:

Compound Name	Substituent at Position 1	Substituent at Position 5	Key Functional Groups	Biological Activity (Highlighted)
5-(5-Methylthiophen-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (Target)	None (1H)	5-Methylthiophen-2-yl	Carboxylic acid, Thiophene	Not explicitly reported (Potential scaffold)
1-(4-Ethoxyphenyl)-5-formyl-1H-1,2,3-triazole-4-carboxylic acid	4-Ethoxyphenyl	Formyl	Carboxylic acid, Aldehyde	Ring-chain tautomerism (20% cyclic form)
5-Methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide	4-Methylphenyl	Methyl	Carboxamide	Antiproliferative (Derivatives studied)
5-Methyl-1-(thiazol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid	Thiazol-2-yl	Methyl	Carboxylic acid, Thiazole	40% inhibition of NCI-H522 lung cancer cells
1-(4-Chlorophenyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid	4-Chlorophenyl	Trifluoromethyl	Carboxylic acid, CF₃	68.09% growth inhibition (NCI-H522 cells)
5-(6-Undecanylsulfanyl)-1H-1,2,3-triazole-4-carboxylic acid	None (1H)	6-Undecanylsulfanyl	Carboxylic acid, Long alkyl chain	Not reported (Hydrophobic interactions)

Substituent Effects on Physicochemical Properties

• Aromatic/Heteroaromatic Substituents (e.g., Thiophene, Thiazole): Improve π-π stacking interactions with biological targets, enhancing binding affinity .
• Hydrophobic Chains (e.g., Undecanylsulfanyl): Augment lipophilicity, favoring membrane penetration but possibly limiting solubility .

Reactivity and Tautomerism

• Ring-Chain Tautomerism: Observed in 5-formyl derivatives (e.g., 20% cyclic hemiacetal form in DMSO), which may influence reactivity in further functionalization .
• Carboxylic Acid Reactivity: Used to form amides (e.g., antitumor carboxamides) or coordinate with metals (e.g., Co complexes in materials science) .

Anticancer Potential

• Thiazole- and CF₃-Substituted Derivatives: Exhibit significant growth inhibition in lung (NCI-H522) and melanoma (LOX IMVI) cell lines, attributed to zwitterionic properties or selective binding to targets like c-Met kinase .
• Carboxamide Derivatives: Enhanced activity compared to carboxylic acids due to improved cell permeability .

Biological Activity

5-(5-Methylthiophen-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2090086-18-1) is a compound of increasing interest in medicinal chemistry due to its diverse biological activities. Triazole derivatives are known for their potential as pharmaceuticals, exhibiting a range of activities including anticancer, antibacterial, antifungal, and anti-inflammatory properties. This article focuses on the biological activity of this specific triazole derivative, highlighting key research findings and case studies.

Chemical Structure and Properties

The molecular formula of 5-(5-Methylthiophen-2-yl)-1H-1,2,3-triazole-4-carboxylic acid is $C_{10}H_{11}N_3O_2S$, with a molecular weight of 209.23 g/mol. The compound features a triazole ring fused with a thiophene moiety, which is significant for its biological activity.

Anticancer Activity

Research has indicated that various triazole derivatives exhibit anticancer properties. A study evaluated the anticancer activity of several 1,2,3-triazoles against different cancer cell lines using the National Cancer Institute's NCI60 panel. The results showed that some compounds demonstrated moderate activity against melanoma, colon, and breast cancer cell lines. Specifically, compounds with similar structural features to 5-(5-Methylthiophen-2-yl)-1H-1,2,3-triazole-4-carboxylic acid showed promising results in inhibiting cell growth in leukemia and renal cancer lines (Table 1) .

Compound	Disease	Cell Line	Log GI50
25	Colon Cancer	KM12	-5.43
	Melanoma	SK-MEL-5	-5.55
	Ovarian Cancer	OVCAR-4	-5.52
	Renal Cancer	CAKI-1	-5.33
	Breast Cancer	BT-549	-5.40

Xanthine Oxidase Inhibition

Another significant biological activity of triazole derivatives is their role as xanthine oxidase inhibitors. A related study synthesized various derivatives of triazole and evaluated their inhibitory effects on xanthine oxidase (XO). Among these compounds, derivatives similar to 5-(5-Methylthiophen-2-yl)-1H-1,2,3-triazole-4-carboxylic acid exhibited high potency in the submicromolar range. The compound's mechanism was further elucidated through molecular docking studies that revealed its binding mode at the active site of XO .

Case Study 1: Anticancer Screening

In a comprehensive study involving the synthesis of triazoles and their evaluation against cancer cell lines, it was found that compounds containing the triazole ring demonstrated selective cytotoxicity towards specific cancer types. The presence of substituents such as methyl or thiophene groups enhanced their activity against leukemia and solid tumors .

Case Study 2: Inhibitory Effects on Xanthine Oxidase

A series of experiments were conducted to assess the inhibitory effects of synthesized triazole derivatives on xanthine oxidase. The results indicated that certain derivatives not only inhibited XO effectively but also displayed favorable pharmacokinetic properties, making them suitable candidates for further development as therapeutic agents targeting gout and hyperuricemia .